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Compound of Interest

Compound Name:
3-(Chlorosulfonyl)-4-

methoxybenzoic acid

CAS No.: 50803-29-7

Cat. No.: B1587561

Get Quote

Executive Summary
3-(Chlorosulfonyl)-4-methoxybenzoic acid is a specialized bifunctional building block used

primarily in the synthesis of sulfonamide-based pharmacophores (e.g., SGLT2 inhibitors, anti-

inflammatory agents).

Commercial Status:High Risk / Low Availability.

This compound is not a commodity chemical. It is typically classified as a "made-to-order"

or "research-scale" reagent.

Cost: Commercial pricing is prohibitive for scale-up, often exceeding $300 USD per gram

from catalog suppliers (e.g., Crysdot, SCBT).

Lead Time: 2–4 weeks is standard, indicating lack of shelf stock.

Recommendation: For requirements exceeding 5 grams, an in-house synthesis (The "Make"

Option) is strongly recommended. The precursor (p-anisic acid) is ubiquitous and cheap
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(<$0.10/g), and the transformation is a single-step, high-yield reaction.

Chemical Profile & Identity
Property Specification

Chemical Name 3-(Chlorosulfonyl)-4-methoxybenzoic acid

CAS Number 50803-29-7

Molecular Formula C₈H₇ClO₅S

Molecular Weight 250.66 g/mol

Structure
Benzoic acid core; Methoxy (-OCH₃) at C4;

Sulfonyl chloride (-SO₂Cl) at C3.[1][2][3][4]

Physical State White to off-white crystalline solid.[5]

Reactivity

Moisture Sensitive. The -SO₂Cl group

hydrolyzes to the sulfonic acid (-SO₃H) upon

exposure to atmospheric moisture.

Supply Chain Landscape
The commercial market for this compound is fragmented. Most listings are from aggregators

rather than primary manufacturers.

Major Suppliers (Catalog)
Santa Cruz Biotechnology (SCBT): Listed as "Research Use Only." Often out of stock.

Crysdot LLC: High pricing tier (~$1,400 for 5g).

Combi-Blocks / Enamine: Frequently list the methyl ester or the sulfonic acid derivative, but

the specific acid-chloride (CAS 50803-29-7) is rare due to stability issues.

The "Make vs. Buy" Decision Matrix
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Figure 1: Decision matrix for sourcing 3-(Chlorosulfonyl)-4-methoxybenzoic acid based on

scale.

Synthesis Protocol (The "Make" Option)
Since commercial options are poor, the following protocol is the industry standard for

generating high-purity material. This reaction utilizes Chlorosulfonic Acid (ClSO₃H) to effect

electrophilic aromatic substitution.[6]

Reaction Logic
Substrate: 4-Methoxybenzoic acid (p-Anisic acid).[5][7]

Directing Effects:

-OCH₃ (C4): Strongly activating, ortho/para director. (Para is blocked).

-COOH (C1): Deactivating, meta director.

Result: Both groups direct the incoming electrophile (-SO₂Cl) to Position 3. This ensures

high regioselectivity (>95%).

Step-by-Step Methodology
Safety Warning: Chlorosulfonic acid reacts violently with water, releasing HCl gas and sulfuric

acid mist. Perform all operations in a fume hood.

Reagents:
4-Methoxybenzoic acid (1.0 eq)
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Chlorosulfonic acid (5.0 – 8.0 eq) [Excess serves as solvent and reagent]

Thionyl chloride (Optional, 1.0 eq, if converting COOH to COCl is desired simultaneously,

otherwise omit).

Protocol:
Setup: Equip a dry 3-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing

addition funnel, and a drying tube (CaCl₂). Cool the flask to 0°C in an ice bath.

Addition: Charge the flask with Chlorosulfonic acid (neat).

Reaction: Slowly add solid 4-Methoxybenzoic acid portion-wise over 30 minutes.

Note: Keep temperature < 10°C to prevent charring.

Heating: Once addition is complete, remove the ice bath. Allow to warm to Room

Temperature (RT).

Optimization: If TLC shows incomplete conversion after 2 hours, heat gently to 50°C for 1

hour. (Do not overheat, or desulfonation/polymerization may occur).

Quench (Critical):

Prepare a large beaker of crushed ice (approx. 10x volume of acid).

Dropwise, pour the reaction mixture onto the vigorously stirred ice.

Observation: A white precipitate (the product) will form immediately.

Isolation: Filter the solid rapidly using a sintered glass funnel. Wash with cold water (3x) to

remove residual acid.

Drying: Dissolve the wet cake in Ethyl Acetate (EtOAc), wash with brine, dry over Na₂SO₄,

and concentrate in vacuo.

Storage: Store under inert gas (Nitrogen/Argon) at -20°C.
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Quality Control & Analytics
Validating the integrity of the sulfonyl chloride group is essential, as it degrades to the sulfonic

acid.

Analytical Distinctions
Feature

Target: Sulfonyl Chloride (-

SO₂Cl)

Impurity: Sulfonic Acid (-

SO₃H)

Solubility Soluble in DCM, EtOAc, THF.
Insoluble in DCM; Soluble in

Water/DMSO.

TLC (50% EtOAc/Hex) High R_f (~0.6 - 0.8) Baseline (R_f ~ 0.0)

¹H NMR (DMSO-d₆) Distinct aromatic shift.
Broad acidic protons; shift

changes.

Mass Spec
[M-Cl+OH] peak often seen

(hydrolysis in MS).
[M-H]⁻ 231.0 (Negative mode).

QC Workflow Diagram
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Figure 2: Rapid QC workflow to verify sulfonyl chloride integrity.

Applications in Drug Discovery
This intermediate is a gateway to N-substituted-3-sulfonamido-4-methoxybenzoic acids.

SGLT2 Inhibitor Analogs: The 4-methoxy-3-substituted phenyl ring is a common scaffold in

gliflozin-type drugs.

Fragment-Based Screening: The carboxylic acid allows for amide coupling (linking to a

scaffold), while the sulfonyl chloride allows for diversification with various amines (creating a

library).

Standard Derivatization Reaction
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To synthesize a sulfonamide library:

Reagents: 3-(Chlorosulfonyl)-4-methoxybenzoic acid + Amine (R-NH₂) + Base (Pyridine

or Et₃N).

Solvent: DCM or THF (Anhydrous).

Condition: 0°C to RT, 2 hours.

Yield: Typically >85%.[1][3][8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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